2-chloro-N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 2-chloro-N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C15H10Cl2N2OS/c1-19-13-11(17)7-4-8-12(13)21-15(19)18-14(20)9-5-2-3-6-10(9)16/h2-8H,1H3
• InChI Key: VTUBODPTCDHJLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2Cl)SC1=NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2 g/mol

Description

The compound “2-chloro-N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide” is a complex organic molecule that contains several functional groups. It has a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), in this case, carbon, nitrogen, and sulfur. It also contains two chloro groups attached to the benzene rings and an amide group attached to one of the benzene rings.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole ring, for example, would contribute to the compound’s rigidity and planarity. The chloro groups could potentially influence the compound’s reactivity and electronic properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The benzothiazole ring might undergo electrophilic aromatic substitution reactions, while the amide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiazole ring could contribute to the compound’s stability and solubility. The chloro groups might influence the compound’s reactivity and polarity.

Scientific Research Applications

Medicinal Chemistry

• Thiophene derivatives exhibit a wide range of therapeutic properties, making them effective drugs. .

Photophysical Applications

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Eco-Friendly Synthesis

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Anti-Cancer Agents

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzothiazole derivatives have biological activity and are used in medicinal chemistry. The compound’s mechanism of action could involve interactions with biological targets such as enzymes or receptors.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as medicinal chemistry, materials science, or synthetic chemistry. Further studies could also investigate its physical and chemical properties, reactivity, and safety profile.